Cas no 819863-23-5 (1-Propanesulfonic acid, 3-[[(1S)-1-cyclohexylethyl]amino]-)

• Product Name: 1-Propanesulfonic acid, 3-[[(1S)-1-cyclohexylethyl]amino]-
• CAS No: 819863-23-5
• MF: C₁₁H₂₃NO₃S
• MW: 249.370222330093
• CID: 702136
• PubChem ID: 58931800
• Update Time: 2025-04-19

1-Propanesulfonic acid, 3-[[(1S)-1-cyclohexylethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid, 3-[[(1S)-1-cyclohexylethyl]amino]-
• 819863-23-5
• DTXSID00730633
• SCHEMBL353963
• 3-{[(1S)-1-Cyclohexylethyl]amino}propane-1-sulfonic acid

• Inchi： 1S/C11H23NO3S/c1-10(11-6-3-2-4-7-11)12-8-5-9-16(13,14)15/h10-12H,2-9H2,1H3,(H,13,14,15)/t10-/m0/s1
• InChI Key： ISIMAFLHGCNJJX-JTQLQIEISA-N
• SMILES： S(CCCN[C@@H](C)C1CCCCC1)(=O)(=O)O

Computed Properties

• Exact Mass: 249.13986477g/mol
• Monoisotopic Mass: 249.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 74.8Ų